Cas no 1011404-54-8 (2-(1H-Pyrazol-1-yl)-4-(1H-tetraazol-1-yl)benzoic acid)

• Product Name: 2-(1H-Pyrazol-1-yl)-4-(1H-tetraazol-1-yl)benzoic acid
• CAS No: 1011404-54-8
• MF: C₁₁H₈N₆O₂
• MW: 256.220220565796
• CID: 3155216
• PubChem ID: 16767338
• Update Time: 2025-05-20

2-(1H-Pyrazol-1-yl)-4-(1H-tetraazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Pyrazol-1-yl)-4-(1H-tetraazol-1-yl)benzoic acid
• CS-0329892
• STK667540
• AKOS000298010
• 1011404-54-8
• 2-(1H-pyrazol-1-yl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid
• 2-(1H-pyrazol-1-yl)-4-(1H-tetrazol-1-yl)benzoic acid
• 2-pyrazol-1-yl-4-(tetrazol-1-yl)benzoic acid
• DTXSID601217686

• Inchi： 1S/C11H8N6O2/c18-11(19)9-3-2-8(17-7-12-14-15-17)6-10(9)16-5-1-4-13-16/h1-7H,(H,18,19)
• InChI Key： BJDCXMBODPAJPA-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1N1C=CC=N1)N1C=NN=N1)=O

Computed Properties

• Exact Mass: 256.070874g/mol
• Monoisotopic Mass: 256.070874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 256.22g/mol
• XLogP3: 0.7
• Topological Polar Surface Area: 98.7Ų

Additional information on 2-(1H-Pyrazol-1-yl)-4-(1H-tetraazol-1-yl)benzoic acid

2-(1H-Pyrazol-1-yl)-4-(1H-tetraazol-1-yl)benzoic acid: A Comprehensive Overview

The compound 2-(1H-Pyrazol-1-yl)-4-(1H-tetraazol-1-yl)benzoic acid (CAS No. 1011404-54-8) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which incorporates both pyrazole and tetraazole moieties attached to a benzoic acid backbone. These functional groups endow the molecule with a range of interesting properties, making it a valuable subject for research and potential applications.

Recent studies have highlighted the importance of heterocyclic compounds like pyrazole and tetraazole in drug design and development. The pyrazole ring, a five-membered aromatic structure with two adjacent nitrogen atoms, is known for its ability to act as a hydrogen bond donor or acceptor, enhancing the bioavailability of drugs. Similarly, the tetraazole group, another five-membered ring with four nitrogen atoms, is recognized for its high stability and potential as a bioisostere in medicinal chemistry.

The integration of these two heterocycles into the benzoic acid framework creates a molecule with versatile reactivity and selectivity. Researchers have explored the synthesis of this compound through various methods, including condensation reactions and click chemistry approaches. The use of microwave-assisted synthesis has been particularly promising, as it allows for rapid and efficient formation of the desired product while maintaining high purity.

In terms of applications, 2-(1H-Pyrazol-1-yl)-4-(1H-tetraazol-1-yl)benzoic acid has shown potential in several areas. In pharmacology, it has been investigated as a lead compound for anti-inflammatory and anticancer agents. Its ability to modulate key enzymes and signaling pathways makes it a compelling candidate for drug development. Additionally, the compound has been studied for its role in materials science, particularly in the synthesis of advanced polymers and hybrid materials with tailored properties.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Density functional theory (DFT) calculations have provided insights into its electronic structure, stability, and reactivity. These studies have revealed that the molecule exhibits significant π-conjugation due to the aromatic nature of its heterocyclic groups, which contributes to its electronic versatility.

The synthesis of 2-(1H-Pyrazol-1-yl)-4-(1H-tetraazol-1-yl)benzoic acid involves a multi-step process that typically begins with the preparation of intermediate compounds such as pyrazole derivatives and tetraazole precursors. The final step often involves coupling reactions under specific conditions to ensure optimal yields and purity. Researchers have also explored green chemistry approaches to minimize waste and improve sustainability in the synthesis process.

In conclusion, 2-(1H-Pyrazol-1-yl)-4-(1H-tetraazol-1-yl)benzoic acid (CAS No. 1011404-54-8) is a versatile compound with a wealth of potential applications across multiple disciplines. Its unique structure, combined with cutting-edge research techniques, continues to unlock new possibilities for its use in drug discovery, materials science, and beyond. As ongoing studies shed more light on its properties and capabilities, this compound is poised to make significant contributions to both academic research and industrial applications.